Cas no 140837-33-8 (1-(2-Cyanoethyl)-2-methylpiperidine)

• Product Name: 1-(2-Cyanoethyl)-2-methylpiperidine
• CAS No: 140837-33-8
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD00191397
• CID: 903186
• PubChem ID: 87566335
• Update Time: 2025-11-02

1-(2-Cyanoethyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylpiperidin-1-yl)propanenitrile
• 1-(2-cyanoethyl)-2-pipecoline
• 3-(2-Methylpiperidino)propionitrile
• SJFHISLGBSSBQE-UHFFFAOYSA
• Albb-004603
• Cyanoethylpipecoline
• 1-CYANOETHYL-2-METHYLPIPERIDINE
• 1-(2-Cyanoethyl)-2-Methylpiperidine
• 1-(2-CYANOETHYL)-2-PIPECOLINE 95+%
• AKOS016345384
• SJFHISLGBSSBQE-UHFFFAOYSA-
• STK503249
• 1-Piperidinepropanenitrile, 2-methyl-
• InChI=1/C9H16N2/c1-9-5-2-3-7-11(9)8-4-6-10/h9H,2-5,7-8H2,1H3
• AKOS000188460
• MFCD00191397
• SB41678
• 3-(2-Methyl-1-piperidinyl)propanenitrile #
• Z53111039
• 140837-33-8
• D89392
• CS-0316485
• SCHEMBL16604390
• DTXSID00341627
• 1-(2-Cyanoethyl)-2-methylpiperidine

• MDL： MFCD00191397
• Inchi： 1S/C9H16N2/c1-9-5-2-3-7-11(9)8-4-6-10/h9H,2-5,7-8H2,1H3
• InChI Key： SJFHISLGBSSBQE-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CCCCC1C

Computed Properties

• Exact Mass: 152.13100
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Not determined
• Density: 0,94 g/cm3
• Boiling Point: 123°C/18mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.4690-1.4720
• PSA: 27.03000
• LogP: 1.71238
• Solubility: Not determined

1-(2-Cyanoethyl)-2-methylpiperidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-(2-Cyanoethyl)-2-methylpiperidine

Comprehensive Guide to 1-(2-Cyanoethyl)-2-methylpiperidine (CAS No. 140837-33-8): Properties, Applications, and Market Insights

1-(2-Cyanoethyl)-2-methylpiperidine (CAS No. 140837-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrogen-containing heterocycle features a piperidine backbone substituted with a cyanoethyl group and a methyl group, making it a versatile intermediate for various synthetic applications. Its unique molecular structure contributes to its reactivity and utility in drug discovery and fine chemical synthesis.

The compound's physicochemical properties include a molecular weight of 152.24 g/mol and a molecular formula of C9H16N2. Researchers value 1-(2-Cyanoethyl)-2-methylpiperidine for its balanced lipophilicity and hydrogen bonding capacity, which are crucial parameters in medicinal chemistry design. Recent studies highlight its potential as a building block for CNS-active compounds, particularly in the development of neurological disorder treatments, a hot topic in current pharmaceutical research.

In the context of green chemistry trends, 140837-33-8 has been investigated as a potential intermediate for more sustainable synthetic routes. The cyanoethyl group offers interesting possibilities for click chemistry applications, aligning with the growing demand for efficient and environmentally friendly synthetic methods. This aspect makes it particularly relevant to researchers working on bioconjugation techniques and drug delivery systems.

The global market for piperidine derivatives like 1-(2-Cyanoethyl)-2-methylpiperidine is experiencing steady growth, driven by increasing R&D investments in pharmaceutical intermediates. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar specialty chemicals through 2025, with particular strength in the contract research organization (CRO) sector. This growth reflects the compound's importance in developing next-generation therapeutics.

Quality control of 140837-33-8 typically involves advanced analytical techniques such as HPLC and GC-MS to ensure purity levels exceeding 98%. These stringent quality standards are essential for its application in preclinical research and process chemistry. Recent advancements in continuous flow chemistry have opened new possibilities for the scalable production of this compound while maintaining high purity standards.

From a regulatory perspective, 1-(2-Cyanoethyl)-2-methylpiperidine is classified as a research chemical with no current restrictions in most jurisdictions. However, researchers should always consult local regulations before handling or transporting the material. The compound's structure-activity relationship (SAR) studies have provided valuable insights for designing novel bioactive molecules, particularly in the field of neuropharmacology.

Storage recommendations for CAS 140837-33-8 include keeping the material in a cool, dry place under inert atmosphere when possible. Proper handling procedures should be followed, including the use of standard laboratory personal protective equipment (PPE). The compound's stability under various conditions makes it suitable for long-term storage, an important consideration for chemical inventory management in research facilities.

Recent patent literature reveals growing interest in 2-methylpiperidine derivatives like 1-(2-Cyanoethyl)-2-methylpiperidine for various therapeutic applications. Several patent applications in 2022-2023 describe its use in creating kinase inhibitors and GPCR modulators, indicating its potential in addressing unmet medical needs. This aligns with current trends in precision medicine and targeted drug development.

The synthesis of 140837-33-8 typically involves reductive amination strategies or nucleophilic substitution reactions. Process chemists have developed optimized routes that minimize byproduct formation while maximizing yield, important considerations for scale-up production. These synthetic improvements contribute to the compound's growing popularity in combinatorial chemistry applications.

In analytical applications, 1-(2-Cyanoethyl)-2-methylpiperidine serves as a valuable chromatographic reference standard and mass spectrometry calibrant. Its well-characterized fragmentation pattern makes it particularly useful in proteomics research and metabolite identification studies. These applications have become increasingly important with the rise of multi-omics approaches in life sciences research.

The future outlook for CAS 140837-33-8 appears promising, with potential applications emerging in material science and catalysis. Researchers are exploring its use as a ligand in asymmetric synthesis and as a component in functional materials. These diverse applications underscore the compound's versatility and importance in modern chemical research across multiple disciplines.